Cas no 1261761-69-6 (Ethyl 2-bromo-4-cyanobenzoate)

Ethyl 2-bromo-4-cyanobenzoate is a versatile benzoate ester derivative featuring both bromo and cyano functional groups, making it a valuable intermediate in organic synthesis. Its molecular structure allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a precursor for building complex heterocyclic frameworks. Its ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. The bromo and cyano substituents provide distinct sites for further functionalization, enabling diverse derivatization pathways. High purity grades are typically available to ensure consistent performance in demanding applications.

Ethyl 2-bromo-4-cyanobenzoate structure

Product Name:Ethyl 2-bromo-4-cyanobenzoate

CAS No:1261761-69-6

MF:C₁₀H₈BrNO₂

MW:254.080021858215

CID:4948779

Update Time:2025-05-23

Ethyl 2-bromo-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-4-cyanobenzoate
- Inchi： 1S/C10H8BrNO2/c1-2-14-10(13)8-4-3-7(6-12)5-9(8)11/h3-5H,2H2,1H3
- InChI Key： UTKFDYJEXKNYLX-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C=CC=1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 258
XLogP3: 2.6
Topological Polar Surface Area: 50.1

Ethyl 2-bromo-4-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015016503-250mg	Ethyl 2-bromo-4-cyanobenzoate	1261761-69-6	97%	250mg	470.40 USD	2021-06-18
Alichem	A015016503-500mg	Ethyl 2-bromo-4-cyanobenzoate	1261761-69-6	97%	500mg	847.60 USD	2021-06-18
Alichem	A015016503-1g	Ethyl 2-bromo-4-cyanobenzoate	1261761-69-6	97%	1g	1,490.00 USD	2021-06-18

Ethyl 2-bromo-4-cyanobenzoate Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

Additional information on Ethyl 2-bromo-4-cyanobenzoate

Ethyl 2-bromo-4-cyanobenzoate (CAS No. 1261761-69-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Ethyl 2-bromo-4-cyanobenzoate (CAS No. 1261761-69-6) stands out as a highly valuable intermediate. This compound, characterized by its bromo and cyano functional groups, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure enables diverse chemical transformations, making it a cornerstone in the synthesis of complex molecules.

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One of the key advantages of Ethyl 2-bromo-4-cyanobenzoate is its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon and carbon-heteroatom bonds, which are essential for developing bioactive molecules. The bromo substituent acts as an excellent leaving group, while the cyano group offers additional reactivity for further functionalization.

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In conclusion, Ethyl 2-bromo-4-cyanobenzoate (CAS No. 1261761-69-6) remains a critical tool for chemists exploring new synthetic pathways. Its adaptability and relevance to cutting-edge research ensure its continued prominence in the chemical industry. Whether for drug discovery or advanced material design, this compound exemplifies the intersection of innovation and practicality.